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Compound of Interest

Compound Name: Potassium methyl sulfate

Cat. No.: B166321

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium methyl sulfate (CAS No. 562-54-9) is a chemical compound utilized in various
organic synthesis processes, including as a methylating agent.[1] Due to its hazardous
properties, waste generated from its use must be managed and disposed of following strict
protocols to ensure personnel safety and environmental protection.[2][3][4] These application
notes provide detailed procedures for the safe handling and disposal of potassium methyl
sulfate waste in a laboratory or research setting.

Hazard Identification and Safety
Potassium methyl sulfate is classified as a hazardous substance.[2][3] It is crucial to be
aware of its associated risks before handling.

2.1 Health Hazards

o Acute Effects: Harmful if swallowed or inhaled.[3][5] It causes serious eye irritation, skin
irritation, and may cause respiratory irritation.[3][5][6][7]

o Chronic Effects: Classified as a substance that may cause cancer (Carcinogenicity, Category
1A).[3][5][7] There is a danger of cumulative effects, and it may cause sensitization by
inhalation.[2]
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2.2 Physical Hazards

e Combustible Dust: As a fine powder, it can form explosive mixtures with air.[2] Dust clouds

generated by fine grinding or vigorous handling are a particular hazard.[2]

e Incompatibilities: It is incompatible with strong oxidizing agents.[3][8]

A summary of key hazard information is provided in Table 1.

Chemical and Physical Properties

Understanding the properties of potassium methyl sulfate is essential for its safe handling

and storage.

Property Value Reference
Appearance White crystalline powder [11[6119]
Molecular Formula CH3KO4s [7119]
Molecular Weight ~150.20 g/mol [7]
Melting Point 212 - 217 °C (413.6 - 422.6 °F)  [3][9]
B Slightly soluble in water and
Solubility [9][10]
methanol
N Stable under normal
Stability [8]

temperatures and pressures

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling potassium methyl sulfate waste.

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://datasheets.scbt.com/sc-207883.pdf
https://datasheets.scbt.com/sc-207883.pdf
https://www.fishersci.com/store/msds?partNumber=AC414891000&countryCode=US&language=en
https://www.chemsrc.com/en/cas/562-54-9_585531.html
https://www.benchchem.com/product/b166321?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/potassium-methyl-sulfate-dic401356.html
https://pim-resources.coleparmer.com/sds/91537.pdf
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-methyl-sulfate
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-methyl-sulfate
https://www.fishersci.com/store/msds?partNumber=AC414891000&countryCode=US&language=en
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7308901.htm?N=Japan
https://www.chemsrc.com/en/cas/562-54-9_585531.html
https://www.benchchem.com/product/b166321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Equipment Specification

Hand Protection Chemical-impermeable gloves (e.g., Nitrile).

Safety glasses with side-shields or chemical

Eye Protection
goggles.[2][5]

) ] Laboratory coat. Wear protective clothing to
Skin/Body Protection ]
prevent skin exposure.[2][5]

For operations generating dust, use a

Respiratory Protection _
NIOSH/MSHA-approved respirator.[2]

Waste Handling and Storage Protocols

Proper segregation and storage of chemical waste are critical first steps in the disposal
process.

5.1 Waste Collection

o All materials contaminated with potassium methyl sulfate (e.g., gloves, weigh boats, paper
towels) should be considered hazardous waste.

o Collect waste in a designated, compatible, and properly labeled hazardous waste container.
[11]

e The container must be kept closed except when adding waste.[11]
5.2 Labeling

o Label the waste container clearly with the words "Hazardous Waste" and the full chemical
name: "Potassium Methyl Sulfate Waste".[11]

¢ |Include the date when waste was first added and an accumulation of the constituents.
5.3 Storage

o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials like strong oxidizers.[3][8]
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» Ensure the storage location is a designated satellite accumulation area or central hazardous
waste storage area, compliant with institutional and regulatory standards.

Experimental Protocol: Spill Decontamination

Immediate and correct response to a spill is critical to prevent exposure and environmental
contamination.

6.1 Minor Spill Protocol (Small quantity of dry powder)

Alert Personnel: Notify others in the immediate area of the spill.

Secure the Area: Restrict access to the spill location.

Don PPE: Wear the appropriate PPE as specified in Section 4.0.

Control Dust: Gently cover the spill with a damp paper towel or use a water mist to prevent
the powder from becoming airborne.[2] Do not use excessive water that could spread the
contamination.

Clean-Up:

o Carefully sweep or vacuum the material.[2][6] If using a vacuum, it must be HEPA-filtered
and approved for hazardous dust.[2]

o Place the collected material and any contaminated cleaning items (gloves, paper towels,
etc.) into the designated hazardous waste container.

o Decontaminate: Wipe the spill area with a damp cloth. Collect the cloth as hazardous waste.
e Wash Hands: Wash hands thoroughly with soap and water after removing PPE.

6.2 Major Spill Protocol

e Evacuate: Immediately evacuate the area.

o Alert: Notify your institution's Environmental Health and Safety (EHS) department and/or
emergency responders.[2]
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» Secure: Close doors to the affected area and prevent entry. Post a warning sign.

o Await Response: Do not attempt to clean up a major spill unless you are trained and
equipped to do so. Await the arrival of professional responders.

Disposal Procedures

Disposal of potassium methyl sulfate waste must comply with all federal, state, and local
regulations.[2][8] In the United States, this is primarily governed by the Environmental
Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[12]

7.1 Protocol for Unused/Expired Product and Contaminated Waste

Characterization: The waste is classified as hazardous due to its toxic and potentially
carcinogenic properties.[3][4]

Packaging: Ensure the hazardous waste container is sealed tightly, properly labeled, and in
good condition.

Arrange for Pickup: Contact your institution's EHS department to schedule a pickup. Waste
will be transported by a licensed hazardous waste contractor.

Manifesting: A hazardous waste manifest will be used to track the waste from the point of
generation to its final disposal facility, ensuring a "cradle-to-grave" chain of custody.[13][14]

Final Disposal: The waste will be transported to a permitted Treatment, Storage, and
Disposal Facility (TSDF) for appropriate treatment, such as incineration, and final disposal.

7.2 Protocol for Empty Containers

Decontamination: Empty containers must be triple-rinsed with a suitable solvent (e.g., water,
then a solvent like methanol if appropriate for the research context).[5][11][15]

Rinsate Collection: The first rinsate, and subsequent ones if the container held significant
residue, must be collected and disposed of as hazardous waste.[11]

Container Disposal:
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o After triple-rinsing and air-drying, completely deface or remove the original label.[15]

o The clean, decontaminated container may then be disposed of in the regular trash or
recycled, depending on institutional policy.[15]

o CRITICAL: Never cut, grind, or weld empty containers, as residual dust could ignite and
explode.[2]

Workflow and Decision Diagrams

The following diagrams illustrate the key decision-making processes for handling potassium
methyl sulfate waste.
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Waste Generation & Segregation
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Caption: Workflow for routine disposal of potassium methyl sulfate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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